Cas no 2228657-71-2 (3-(3-bromo-2-hydroxyphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(3-bromo-2-hydroxyphenyl)-3,3-difluoropropanoic acid
• CAS No: 2228657-71-2
• MF: C₉H₇BrF₂O₃
• MW: 281.050889253616
• CID: 6300610
• PubChem ID: 165631998
• Update Time: 2025-06-12

3-(3-bromo-2-hydroxyphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-hydroxyphenyl)-3,3-difluoropropanoic acid
• EN300-1963221
• 2228657-71-2

• Inchi： 1S/C9H7BrF2O3/c10-6-3-1-2-5(8(6)15)9(11,12)4-7(13)14/h1-3,15H,4H2,(H,13,14)
• InChI Key： CCCSLRZMBWDQFI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 279.95466g/mol
• Monoisotopic Mass: 279.95466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(3-bromo-2-hydroxyphenyl)-3,3-difluoropropanoic acid

Research Brief on 3-(3-bromo-2-hydroxyphenyl)-3,3-difluoropropanoic acid (CAS: 2228657-71-2)

In recent years, the compound 3-(3-bromo-2-hydroxyphenyl)-3,3-difluoropropanoic acid (CAS: 2228657-71-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropropanoic acid moiety and brominated hydroxyphenyl group, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 3-(3-bromo-2-hydroxyphenyl)-3,3-difluoropropanoic acid involves a multi-step process that includes bromination, hydroxylation, and difluorination reactions. Recent studies have optimized these synthetic pathways to improve yield and purity, making the compound more accessible for further research. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the synthesized product, ensuring its suitability for biological evaluations.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have shown that it effectively targets cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two key enzymes implicated in the production of pro-inflammatory mediators. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapeutics.

Further investigations into the pharmacokinetic properties of 3-(3-bromo-2-hydroxyphenyl)-3,3-difluoropropanoic acid have revealed favorable absorption and distribution profiles in animal models. The compound exhibits good oral bioavailability and a relatively long half-life, which are critical attributes for its development as a therapeutic agent. Additionally, preliminary toxicity studies indicate a manageable safety profile, although further detailed toxicological assessments are warranted to confirm its suitability for clinical use.

Beyond its anti-inflammatory potential, recent research has explored the compound's utility in other therapeutic areas. For instance, its structural features have been leveraged in the design of prodrugs targeting metabolic disorders. The brominated aromatic ring and difluoropropanoic acid group provide a versatile scaffold for chemical modifications, enabling the development of derivatives with tailored biological activities. Such efforts highlight the compound's versatility and its role as a valuable building block in medicinal chemistry.

In conclusion, 3-(3-bromo-2-hydroxyphenyl)-3,3-difluoropropanoic acid (CAS: 2228657-71-2) represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a potential therapeutic agent for inflammatory and metabolic diseases. Ongoing research efforts are expected to uncover additional applications and optimize its pharmacological profile, paving the way for future clinical trials and commercialization.